N-(4-bromophenyl)-5-ethyl-2-furamide

• IUPAC Name: N-(4-bromophenyl)-5-ethylfuran-2-carboxamide
• InChI: InChI=1S/C13H12BrNO2/c1-2-11-7-8-12(17-11)13(16)15-10-5-3-9(14)4-6-10/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: KBSCKPRHZCAVGP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C13H12BrNO2
• Molecular Weight: 294.14 g/mol

Description

N-(4-bromophenyl)-5-ethyl-2-furamide, also known as 4-Br-PEA, is a chemical compound that belongs to the phenethylamine family. It is a potent agonist of trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is expressed in the brain and other tissues. 4-Br-PEA has been studied for its potential therapeutic applications, particularly in the field of neuropsychiatry.

Mechanism of Action

N-(4-bromophenyl)-5-ethyl-2-furamide acts as a selective agonist of TAAR1, which is expressed in various regions of the brain, including the prefrontal cortex, striatum, and hippocampus. TAAR1 activation has been shown to modulate the activity of various neurotransmitter systems, including dopamine, glutamate, and serotonin. N-(4-bromophenyl)-5-ethyl-2-furamide has been shown to increase dopamine release in the prefrontal cortex and striatum, which are brain regions that are involved in reward processing and motivation.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, N-(4-bromophenyl)-5-ethyl-2-furamide has been shown to modulate various physiological processes, including thermoregulation, locomotor activity, and cardiovascular function. It has been shown to increase body temperature and heart rate in rodents, which are effects that are consistent with its stimulant properties.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromophenyl)-5-ethyl-2-furamide is its selectivity for TAAR1, which allows for the study of the specific effects of TAAR1 activation on various physiological and behavioral processes. However, one limitation of N-(4-bromophenyl)-5-ethyl-2-furamide is its relatively short half-life, which may limit its usefulness in certain experimental paradigms.

Future Directions

Future research on N-(4-bromophenyl)-5-ethyl-2-furamide could focus on its potential therapeutic applications in various neuropsychiatric disorders, including schizophrenia, depression, and addiction. It could also explore the mechanisms underlying its effects on neurotransmitter systems and physiological processes. Additionally, research could investigate the potential of N-(4-bromophenyl)-5-ethyl-2-furamide as a tool for studying TAAR1 function and its role in various physiological and behavioral processes.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-5-ethyl-2-furamide involves the reaction of 4-bromobenzaldehyde with 5-ethyl-2-furoic acid hydrazide in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then purified by recrystallization from ethanol.

Scientific Research Applications

N-(4-bromophenyl)-5-ethyl-2-furamide has been studied for its potential therapeutic applications in various neuropsychiatric disorders, including schizophrenia, depression, and addiction. It has been shown to modulate the activity of dopaminergic and glutamatergic systems in the brain, which are implicated in these disorders.